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Compound of Interest

Compound Name: Rizavasertib

Cat. No.: B1683964 Get Quote

This guide provides crucial safety protocols and logistical information for researchers,

scientists, and drug development professionals working with Rizavasertib. The following

procedures are designed to ensure the safe handling, storage, and disposal of this compound,

minimizing risks and establishing a secure laboratory environment.

Physicochemical Properties of Rizavasertib
A summary of the key physicochemical properties of Rizavasertib is provided below.

Property Value

Synonyms A-443654

Molecular Formula C₂₄H₂₃N₅O[1][2]

Molecular Weight 397.5 g/mol [1]

Appearance Solid

Storage
Store at -20°C for short-term and -80°C for long-

term[3]

Personal Protective Equipment (PPE)
Consistent and correct use of personal protective equipment is the most critical line of defense

against exposure to Rizavasertib. The following table outlines the minimum PPE requirements.
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PPE Category Item Specification

Hand Protection Gloves

Two pairs of chemotherapy-

tested nitrile gloves. Change

immediately if contaminated,

torn, or punctured.

Eye Protection Safety Goggles
Chemical splash goggles with

side shields.

Body Protection Laboratory Coat

Disposable, solid-front gown

with long sleeves and tight-

fitting cuffs.

Respiratory Protection Respirator

An N95 respirator or higher

should be used when handling

the powder form outside of a

certified chemical fume hood to

prevent inhalation of

aerosolized particles.

Foot Protection Closed-toe shoes
Substantial, closed-toe

footwear.

Operational Plan: Handling and Storage
Engineering Controls:

All work with solid or powdered Rizavasertib must be conducted in a certified chemical fume

hood, glove box, or other approved containment device to minimize inhalation exposure.

Work surfaces should be covered with plastic-backed absorbent pads, which should be

disposed of as hazardous waste after use or in case of contamination.

Safe Handling Procedures:

Before handling, ensure that the Safety Data Sheet (SDS) is accessible and has been

reviewed.
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Wear all required PPE as specified in the table above.

Transport Rizavasertib in a labeled, sealed, and shatterproof secondary container.

Avoid the formation of dust and aerosols. If working with a powdered form, purchase pre-

weighed or pre-diluted amounts when possible.

After handling, remove gloves and wash hands thoroughly with soap and water.

Storage:

Store Rizavasertib in a designated, secure, and well-ventilated area, away from general

laboratory traffic.

The storage area should be clearly labeled with "Hazardous Chemical" signage.

Follow the recommended storage temperatures: -20°C for up to one year and -80°C for up to

two years for the stock solution[3].

Disposal Plan
All materials that have come into contact with Rizavasertib are to be considered hazardous

waste.

Waste Segregation and Collection:

Solid Waste: Unused product, contaminated gloves, gowns, absorbent pads, and other

labware (e.g., pipette tips, tubes) must be collected in a designated, leak-proof, and clearly

labeled hazardous waste container.

Liquid Waste: Unused solutions containing Rizavasertib should be collected in a separate,

sealed, and labeled hazardous waste container.

Sharps: Needles, syringes, and other contaminated sharps must be disposed of in a

designated chemotherapy sharps container.

Container Labeling and Storage:
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All waste containers must be clearly labeled with "Hazardous Waste," the name

"Rizavasertib," and the appropriate hazard symbols.

Store hazardous waste in a designated, secure area, segregated from general waste.

Final Disposal:

Engage a licensed hazardous waste disposal company for the transportation and final

disposal of all Rizavasertib waste.

Do not dispose of Rizavasertib waste in standard trash or down the drain. All disposal must

comply with local, state, and federal regulations.

Experimental Protocols
Spill Cleanup Protocol:

This protocol outlines the step-by-step procedure for managing a spill of Rizavasertib. A spill

kit containing all necessary materials should be readily available in the laboratory.

Small Spill (less than 5 mL or 5 g):

Alert personnel: Immediately alert others in the vicinity.

Isolate the area: Restrict access to the spill area.

Don PPE: Put on two pairs of chemotherapy gloves, a disposable gown, and eye protection.

For powders, also wear an N95 respirator.

Contain the spill:

Liquids: Cover the spill with absorbent pads.

Powders: Gently cover the spill with wetted absorbent pads to avoid generating dust[4].

Clean the area:

Working from the outside in, wipe up the spill with the absorbent pads.
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Clean the spill area three times with a detergent solution, followed by a rinse with clean

water[5].

Dispose of waste: Place all contaminated materials (absorbent pads, gloves, gown) into a

hazardous waste bag.

Decontaminate: Wipe down any reusable equipment with a suitable decontaminating

solution.

Post-cleanup: Remove PPE and dispose of it as hazardous waste. Wash hands thoroughly.

Large Spill (more than 5 mL or 5 g):

Evacuate: Immediately evacuate the area.

Alert: Notify the institutional safety office and follow their emergency procedures.

Restrict access: Secure the area and post warning signs.

Do not attempt to clean up a large spill without specialized training and equipment.

Visualizations
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Caption: The signaling pathway of Rizavasertib, a pan-Akt inhibitor.
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Caption: Experimental workflow for the safe handling of Rizavasertib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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